Cas no 1874663-91-8 (Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine)

• Product Name: Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine
• CAS No: 1874663-91-8
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5696956
• PubChem ID: 131103980
• Update Time: 2025-10-28

Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 1874663-91-8
• Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine
• EN300-1614992
• 4-Thiazolemethanamine, N-(1,1-dimethyl-2-propyn-1-yl)-N-methyl-

• Inchi： 1S/C10H14N2S/c1-5-10(2,3)12(4)6-9-7-13-8-11-9/h1,7-8H,6H2,2-4H3
• InChI Key： CAZYEDAABRJNJZ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CN(C)C(C#C)(C)C

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 273.9±20.0 °C(Predicted)
• pka: 5.32±0.50(Predicted)

Additional information on Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine

Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine (CAS No. 1874663-91-8): A Comprehensive Overview

Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine, identified by its CAS number 1874663-91-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The compound's unique structural features, including the presence of a thiazole moiety and a terminal alkyne group, make it a versatile scaffold for further chemical modifications and biological evaluations.

The Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine molecule consists of several key functional groups that contribute to its reactivity and biological activity. The thiazole ring, a heterocyclic structure containing sulfur, nitrogen, and carbon atoms, is known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. In particular, the 1,3-thiazole scaffold has been reported to exhibit significant pharmacological effects, making it a valuable component in drug design.

Additionally, the presence of a terminal alkyne group in the 2-methylbut-3-yne moiety introduces another layer of reactivity. Alkynes are highly versatile functional groups that can undergo various chemical transformations, including cycloadditions and coupling reactions. These reactions are particularly useful in the synthesis of complex organic molecules and have been employed in the development of novel therapeutic agents.

Recent research has highlighted the importance of thiazole derivatives in the development of new drugs targeting various diseases. For instance, studies have demonstrated that certain thiazole-based compounds exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. The Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine molecule, with its dual functionality, may offer similar benefits by interacting with multiple biological targets.

In addition to its potential applications in oncology, this compound has shown promise in other therapeutic areas. Researchers have explored its potential as an antimicrobial agent, leveraging the known bioactivity of thiazole derivatives to combat resistant bacterial strains. The structural features of Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine may also contribute to its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's potential as a building block for more intricate molecules.

The biological evaluation of Methyl(2-methylbut-3-yn-2-yl)[(1,3-thiazol-4-yl)methyl]amine has revealed intriguing properties that warrant further investigation. In vitro studies have shown that this compound exhibits dose-dependent effects on various cellular models. These effects include modulation of signaling pathways associated with inflammation and cell growth. Such findings suggest that the compound may serve as a lead candidate for developing novel therapeutics targeting chronic inflammatory diseases and neoplastic conditions.

The pharmacokinetic profile of this molecule is another critical aspect that has been examined. Preliminary studies indicate that it exhibits favorable solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Furthermore, its metabolic fate has been explored using mass spectrometry techniques to identify key degradation products and assess potential toxicological implications.

The integration of computational methods into the study of this compound has provided valuable insights into its interactions with biological targets. Molecular docking simulations have been performed to predict binding affinities and identify potential binding sites on target proteins. These simulations not only aid in understanding the mechanism of action but also guide future modifications aimed at enhancing potency and selectivity.

The future direction of research on Methyl(2-methylbut-3-yne)-²-ylium[(1,3-thiazolediyl)methylene]amine (CAS No.1874663) involves expanding its scope through structural analogs and functional group modifications. By systematically varying different parts of the molecule, researchers aim to uncover novel bioactivities and optimize pharmacokinetic properties. This approach will not only enhance our understanding of thiazole-based compounds but also pave the way for their translation into clinical applications.

In conclusion, Methyl(2-methylbut-yne)²-ylium[(1,3-thiazolediyl)methylene]amine (CAS No.1874663) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural features combined with preliminary biological data make it a compelling candidate for further exploration in drug discovery efforts aimed at addressing various diseases.